Cas no 1033775-44-8 (5-Ethenyl-1-benzothiophene)

5-Ethenyl-1-benzothiophene Properties

Names and Identifiers

• SCHEMBL12113747
• benzo[b]thiophene,5-ethenyl-
• 1033775-44-8
• 5-vinylbenzo[b]thiophene
• Benzo[b]thiophene, 5-ethenyl-

• InChIKey： ISTWCYUBZZSDRK-UHFFFAOYSA-N
• Inchi： 1S/C10H8S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7H,1H2
• SMILES： S1C=CC2C=C(C=C)C=CC1=2

Computed Properties

• Exact Mass: 160.03467143g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.03467143g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų